Cas no 66301-99-3 (N-(3-methyl-1,2-oxazol-5-yl)benzamide)

N-(3-methyl-1,2-oxazol-5-yl)benzamide structure
66301-99-3 structure
Product Name:N-(3-methyl-1,2-oxazol-5-yl)benzamide
CAS No:66301-99-3
MF:C11H10N2O2
MW:202.209302425385
CID:396550
PubChem ID:12403809
Update Time:2025-09-27

N-(3-methyl-1,2-oxazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(3-methyl-5-isoxazolyl)-
    • N-(3-methyl-1,2-oxazol-5-yl)benzamide
    • N-(3-methylisoxazol-5-yl)benzamide
    • DTXSID90496615
    • 66301-99-3
    • AKOS024494471
    • F5067-0002
    • Inchi: 1S/C11H10N2O2/c1-8-7-10(15-13-8)12-11(14)9-5-3-2-4-6-9/h2-7H,1H3,(H,12,14)
    • InChI Key: CADOEQYBQMUJRK-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C)=N1)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 202.0743
  • Monoisotopic Mass: 202.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.13

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